N-(6-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-phenoxyacetamide hydrochloride

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-2-phenoxyacetamide;hydrochloride
• InChI: InChI=1S/C22H25N3O4S.ClH/c1-27-18-7-8-19-20(15-18)30-22(23-19)25(10-9-24-11-13-28-14-12-24)21(26)16-29-17-5-3-2-4-6-17;/h2-8,15H,9-14,16H2,1H3;1H
• InChI Key: HDTYYQRKZFRYPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CCN3CCOCC3)C(=O)COC4=CC=CC=C4.Cl
• Molecular Formula: C22H26ClN3O4S
• Molecular Weight: 464.0 g/mol
• CAS No.: 1215837-59-4

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-phenoxyacetamide hydrochloride is a useful research compound. Its molecular formula is C22H26ClN3O4S and its molecular weight is 463.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Compounds : Research has led to the synthesis of novel compounds with potential for use as anti-inflammatory and analgesic agents. These compounds exhibit significant inhibitory activity on cyclooxygenase-2 (COX-2), showcasing their potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).
• Membrane-Protective and Antioxidant Activity : Derivatives of similar compounds have been evaluated for their toxicity, membrane-protective, and antioxidant activities. These studies suggest that compounds with morpholino groups and related structures could have promising pharmacological activities (Buravlev et al., 2017).

Cytotoxic Activity

• Cytotoxicity Against Cancer Cell Lines : Compounds bearing imidazo[2,1-b]thiazole scaffolds have been synthesized and tested for their cytotoxicity against human cancer cell lines, indicating the potential of such compounds in cancer therapy (Ding et al., 2012).

Antimicrobial and Antimalarial Activities

• Evaluation for Antimicrobial and Antimalarial Activities : The synthesis of benzothiazole-substituted β-lactam hybrids has been explored, with these compounds evaluated against bacterial strains and for antimalarial activities. The results highlight the potential use of such compounds in treating infectious diseases (Alborz et al., 2018).

Molecular Docking and QSAR Studies

• Molecular Docking and DNA/BSA Binding : Research on molecular docking and QSAR properties of benzothiazole imine base and its metal complexes against DNA and BSA indicates their potential for biological activities and interactions, which could be crucial for drug development processes (Mudavath et al., 2019).